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Compound of Interest

Compound Name: Amoxicillin-13C6

Cat. No.: B1151688 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amoxicillin is a widely used broad-spectrum β-lactam antibiotic for treating various bacterial

infections. Monitoring its concentration in biological matrices such as urine is crucial for

pharmacokinetic studies, therapeutic drug monitoring, and ensuring drug efficacy. This

application note provides a detailed protocol for the sensitive and selective quantification of

amoxicillin in human urine samples using Ultra-Performance Liquid Chromatography coupled

with tandem mass spectrometry (UPLC-MS/MS).

Experimental Protocols
This section outlines the detailed methodologies for the analysis of amoxicillin in urine samples.

Sample Preparation
A solid-phase extraction (SPE) method is recommended for the clean-up of urine samples to

minimize matrix effects.[1][2]

Materials:

Oasis HLB SPE cartridges

Methanol (LC-MS grade)
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Water (LC-MS grade)

0.1% Formic acid in water

Urine samples

Internal Standard (IS) working solution (e.g., Amoxicillin-d4)[1][2][3][4]

Procedure:

Thaw frozen urine samples at room temperature and vortex to ensure homogeneity.

Centrifuge the urine samples to pellet any particulate matter.

To 1.0 mL of the supernatant, add the internal standard working solution.

SPE Cartridge Conditioning: Condition the Oasis HLB SPE cartridge with 1 mL of methanol

followed by 1 mL of water.

Sample Loading: Load the prepared urine sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with 1 mL of water to remove interfering substances.

Elution: Elute the analyte and internal standard with 1 mL of methanol into a clean collection

tube.

Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at

approximately 40°C.

Reconstitution: Reconstitute the dried residue in 1.0 mL of the mobile phase starting

condition (e.g., 95% 0.1% formic acid in water: 5% acetonitrile).

Vortex the reconstituted sample and transfer it to a UPLC vial for analysis.

UPLC-MS/MS Analysis
Instrumentation:

Waters ACQUITY UPLC System or equivalent
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Triple quadrupole mass spectrometer

Chromatographic Conditions:

Parameter Value

UPLC Column
ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8

µm)[1][2] or equivalent

Mobile Phase A 0.1% Formic acid in Water[3][4][5]

Mobile Phase B Acetonitrile with 0.1% Formic acid[3][4][5]

Flow Rate 0.3 - 0.4 mL/min[3][4]

Column Temperature 40°C[4]

Injection Volume 5 µL[6]

Gradient Elution

A linear gradient can be optimized. A typical

starting point is 95% A, holding for 0.5 min, then

ramping to 55% A over 1.5 min, holding for 1

min, and returning to initial conditions for re-

equilibration.[4]

Mass Spectrometry Conditions:

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive[4][5]

Capillary Voltage 3.0 - 4.0 kV[3][4]

Source Temperature 110 - 300°C[4][7]

Desolvation Temperature 250 - 350°C[4][7]

Collision Gas Argon[4]

Monitoring Mode Multiple Reaction Monitoring (MRM)[4][6]

MRM Transitions:
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Amoxicillin 366.1[4] 349.2[4] 16[6]

208.0[8]

114.0[9]

Amoxicillin-d4 (IS) 370.1[4] 114.15[4] Optimized individually

Data Presentation
The following table summarizes the quantitative data from various validated methods for

amoxicillin analysis.

Parameter Amoxicillin in Urine
Amoxicillin in
Plasma

Reference

Linearity Range N/A 10 - 15000 ng/mL [6][10]

Lower Limit of

Quantification (LLOQ)
0.0500 µg/mL 10 ng/mL [1][10]

Recovery N/A >94.1% [4]

Intra-day Precision

(%CV)
N/A < 3.53% [6]

Inter-day Precision

(%CV)
N/A < 5.63% [6]

Note: While specific quantitative data for urine is limited in the provided search results, the

LLOQ in urine is reported to be 0.0500 µg/mL.[1][2] The data from plasma analysis can serve

as a reference for expected performance.
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Caption: Experimental workflow for UPLC-MS/MS analysis of amoxicillin in urine.
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Caption: MRM fragmentation pathway of amoxicillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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